Cas no 59130-11-9 (6-Methylidenecyclohexa-2,4-diene-1-thione)

• Product Name: 6-Methylidenecyclohexa-2,4-diene-1-thione
• CAS No: 59130-11-9
• MF: C₇H₆S
• MW: 122.187540531158
• CID: 2833994
• PubChem ID: 12838884
• Update Time: 2025-04-21

6-Methylidenecyclohexa-2,4-diene-1-thione Chemical and Physical Properties

Names and Identifiers

• DTXCID70461967
• 6-Methylidenecyclohexa-2,4-diene-1-thione
• 59130-11-9
• DTXSID40511160
• SCHEMBL12103818

• Inchi： 1S/C7H6S/c1-6-4-2-3-5-7(6)8/h2-5H,1H2
• InChI Key： VUPRWPVAEXQBSK-UHFFFAOYSA-N
• SMILES： S=C1C=CC=CC1=C

Computed Properties

• Exact Mass: 122.01902136g/mol
• Monoisotopic Mass: 122.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioketones